3-chloro-6-(piperidine-1-carbonyl)pyridazine
Description
“3-chloro-6-(piperidine-1-carbonyl)pyridazine” is a compound that contains a pyridazine ring . The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions .
Synthesis Analysis
The synthesis of such compounds is a significant part of modern organic chemistry . The development of fast and cost-effective methods for the synthesis of substituted piperidines, which are important synthetic medicinal blocks for drug construction, is an ongoing research area .Molecular Structure Analysis
The molecular structure of this compound includes a pyridazine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
The pyridazine ring is an attractive heterocycle for drug design and can be deployed as a replacement for homologous azines and azoles . It has unique physicochemical properties that can render it an attractive heterocycle for drug design .Physical And Chemical Properties Analysis
The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties contribute to unique applications in molecular recognition .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-6-(piperidine-1-carbonyl)pyridazine involves the reaction of 3-chloropyridazine with piperidine-1-carboxylic acid followed by the addition of a coupling reagent to form the desired product.", "Starting Materials": [ "3-chloropyridazine", "piperidine-1-carboxylic acid", "coupling reagent" ], "Reaction": [ "Step 1: 3-chloropyridazine is reacted with piperidine-1-carboxylic acid in the presence of a suitable solvent and a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC).", "Step 2: The reaction mixture is stirred at room temperature for several hours until completion.", "Step 3: The resulting product is purified by column chromatography or recrystallization to obtain 3-chloro-6-(piperidine-1-carbonyl)pyridazine in high yield and purity." ] } | |
CAS RN |
1184603-33-5 |
Product Name |
3-chloro-6-(piperidine-1-carbonyl)pyridazine |
Molecular Formula |
C10H12ClN3O |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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